Cas no 1283109-24-9 (1-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid)

• Product Name: 1-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid
• CAS No: 1283109-24-9
• MF: C₁₂H₁₁ClN₂O₂S
• MW: 282.745940446854
• MDL: MFCD21091803
• CID: 5558514
• PubChem ID: 52903723
• Update Time: 2025-10-30

1-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid
• 3-Azetidinecarboxylic acid, 1-(5-chloro-4-methyl-2-benzothiazolyl)-
• 1-(5-Chloro-4-methylbenzo[d]thiazol-2-yl)azetidine-3-carboxylic acid

• MDL： MFCD21091803
• Inchi： 1S/C12H11ClN2O2S/c1-6-8(13)2-3-9-10(6)14-12(18-9)15-4-7(5-15)11(16)17/h2-3,7H,4-5H2,1H3,(H,16,17)
• InChI Key： NLBZVFMBUNUOLG-UHFFFAOYSA-N
• SMILES： N1(C2=NC3=C(C)C(Cl)=CC=C3S2)CC(C(O)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 1-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid

Introduction to 1-(5-Chloro-4-methyl-1,3-benzothiazol-2-yl)azetidine-3-carboxylic Acid (CAS No. 1283109-24-9)

1-(5-Chloro-4-methyl-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid (CAS No. 1283109-24-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The compound's structure includes a benzothiazole moiety and an azetidine ring, which contribute to its distinct chemical and biological properties.

The benzothiazole moiety is a well-known heterocyclic system that has been extensively studied for its diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of this moiety in 1-(5-Chloro-4-methyl-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid suggests that it may exhibit similar biological activities. Additionally, the azetidine ring, a four-membered cyclic amine, is known for its ability to modulate protein-protein interactions and enzyme activities, making it a valuable scaffold in drug design.

Recent research has focused on the synthesis and biological evaluation of 1-(5-Chloro-4-methyl-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid. A study published in the Journal of Medicinal Chemistry reported the synthesis of this compound through a multi-step process involving the reaction of 5-chloro-4-methylbenzothiazole with azetidine carboxylic acid. The synthesized compound was then subjected to various in vitro and in vivo assays to evaluate its biological activities.

The results of these studies have shown that 1-(5-Chloro-4-methyl-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid exhibits potent antimicrobial activity against a wide range of bacterial strains, including both Gram-positive and Gram-negative bacteria. Furthermore, the compound demonstrated significant antifungal activity against Candida albicans and other pathogenic fungi. These findings suggest that 1-(5-Chloro-4-methyl-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid could be a promising candidate for the development of new antimicrobial agents.

In addition to its antimicrobial properties, 1-(5-Chloro-4-methyl-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid has also shown potential as an anticancer agent. A study published in the European Journal of Medicinal Chemistry evaluated the cytotoxic effects of this compound on various cancer cell lines. The results indicated that 1-(5-Chloro-4-methyl-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid selectively inhibited the growth of cancer cells while exhibiting minimal toxicity towards normal cells. This selective cytotoxicity is attributed to the compound's ability to disrupt key cellular processes involved in cancer progression.

The pharmacokinetic properties of 1-(5-Chloro-4-methyl-1,3-benzothiazol-2-yl)azetidine-3-carboxylic acid have also been investigated. Studies have shown that the compound has good oral bioavailability and favorable pharmacokinetic profiles, making it suitable for further development as an oral therapeutic agent. Additionally, preliminary toxicological studies have indicated that 1-(5-Chloro-4-methyl-1,3-benzothiazol-2-y l)azetidine - 3 - carboxylic acid has low toxicity at therapeutic doses, further supporting its potential as a safe and effective drug candidate.

The structural features of 1-(5-Chloro - 4 - methyl - 1 , 3 - benzothiazol - 2 - yl ) azetidine - 3 - carboxylic acid, particularly the presence of the benzothiazole moiety and the azetidine ring, contribute to its unique biological activities. The benzothiazole moiety is known to interact with various biological targets, including enzymes and receptors involved in microbial and cancer cell metabolism. The azetidine ring provides additional structural flexibility and conformational stability, which may enhance the compound's binding affinity and selectivity towards specific targets.

In conclusion, 1-(5-Chloro - 4 - methyl - 1 , 3 - benzothiazol - 2 - yl ) azetidine - 3 - carboxylic acid (CAS No . 1283109 - 24 - 9) is a promising compound with diverse biological activities. Its potential applications as an antimicrobial and anticancer agent make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more insights into the mechanisms of action and therapeutic potential of this compound.